Paraherquamide E

• CAS No.: 125600-53-5
• Product Name: Paraherquamide E
• Molecular Formula: C28H35N3O4
• Molecular Weight: 477.6
• IUPAC Name: (1'S,6'S,7'R,8R,9'S)-4,4,6',10',10',13'-hexamethylspiro[10H-[1,4]dioxepino[2,3-g]indole-8,11'-3,13-diazatetracyclo[5.5.2.01,9.03,7]tetradecane]-9,14'-dione
• Standard InChI: InChI=1S/C28H35N3O4/c1-16-9-11-31-15-26-14-27(25(4,5)19(26)13-28(16,31)23(33)30(26)6)17-7-8-18-21(20(17)29-22(27)32)34-12-10-24(2,3)35-18/h7-8,10,12,16,19H,9,11,13-15H2,1-6H3,(H,29,32)/t16-,19-,26+,27+,28+/m0/s1
• SMILES: CC1CCN2C13CC4C(C5(CC4(C2)N(C3=O)C)C6=C(C7=C(C=C6)OC(C=CO7)(C)C)NC5=O)(C)C
• Appearance: White solid
• Reference: Insecticidal activity of paraherquamides, including paraherquamide H and paraherquamide I, two new alkaloids isolated from Penicillium cluniae. Lopez-Gresa M.P. et al. J. Agric. Food Chem. 2006, 54, 2921.Paraherquamide and 2-deoxy-paraherquamide distinguish cholinergic receptor subtypes in Ascaris muscle. Robertson A.P. et al. J. Pharmacol. Exp. Ther. 2002, 302, 853. et al. J. Antibiot. 1991, 44, 492.New paraherquamide antibiotics with anthelmintic activity. Blanchflower S.E. Novel antinematodal and antiparasitic agents from Penicillium charlesii. I. Fermentation, isolation and biological activity. Ondeyka J.G. J. Antibiot. 1990, 43, 1380.Novel antinematodal and antiparasitic agents from Penicillium charlesii. I. Fermentation, isolation and biological activity. Ondeyka J.G. J. Antibiot. 1990, 43, 1380.
• PubChem Compound: 9898611
• Last Modified: Nov 11 2021